Cas no 62298-89-9 (4-Thiazolidinone, 3-[1-(4-chlorophenyl)-2-phenylethyl]-2-thioxo-)

• Product Name: 4-Thiazolidinone, 3-[1-(4-chlorophenyl)-2-phenylethyl]-2-thioxo-
• CAS No: 62298-89-9
• MF: C₁₇H₁₄ClNOS₂
• MW: 347.882160663605
• CID: 450179
• PubChem ID: 71387765
• Update Time: 2025-04-19

4-Thiazolidinone, 3-[1-(4-chlorophenyl)-2-phenylethyl]-2-thioxo- Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolidinone, 3-[1-(4-chlorophenyl)-2-phenylethyl]-2-thioxo-
• 3-[1-(4-chlorophenyl)-2-phenylethyl]-2-sulfanylidene-1,3-thiazolidin-4-one
• 62298-89-9
• DTXSID40809872

• Inchi： 1S/C17H14ClNOS2/c18-14-8-6-13(7-9-14)15(10-12-4-2-1-3-5-12)19-16(20)11-22-17(19)21/h1-9,15H,10-11H2
• InChI Key： XXECENWOPGLAQD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(CC1C=CC=CC=1)N1C(=S)SCC1=O

Computed Properties

• Exact Mass: 347.02072
• Monoisotopic Mass: 347.0205341g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 77.7Ų

Experimental Properties

• PSA: 20.31